Cas no 356531-46-9 (4-Chloro-N-(4-fluorobenzyl)aniline)

• Product Name: 4-Chloro-N-(4-fluorobenzyl)aniline
• CAS No: 356531-46-9
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 2102506
• PubChem ID: 1133333
• Update Time: 2025-06-28

4-Chloro-N-(4-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(4-fluorobenzyl)aniline
• CS-0451610
• 4-chloro-N-[(4-fluorophenyl)methyl]aniline
• N-(4-Chlorophenyl)-4-fluorobenzenemethanamine
• DTXSID601254579
• 356531-46-9
• AKOS000235280
• SCHEMBL6416882
• Oprea1_394504

• MDL： MFCD03210761
• Inchi： 1S/C13H11ClFN/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10/h1-8,16H,9H2
• InChI Key： GHZMAHWNLUETDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 235.0564052g/mol
• Monoisotopic Mass: 235.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 4-Chloro-N-(4-fluorobenzyl)aniline

Research Brief on 4-Chloro-N-(4-fluorobenzyl)aniline (CAS: 356531-46-9): Recent Advances and Applications

4-Chloro-N-(4-fluorobenzyl)aniline (CAS: 356531-46-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. This research brief consolidates the latest findings on its synthesis, pharmacological properties, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Chloro-N-(4-fluorobenzyl)aniline as a precursor in the synthesis of potent serotonin receptor modulators. The research team employed a multi-step synthetic route, optimizing reaction conditions to achieve a high yield of the target compound. Structural modifications of this intermediate led to derivatives with enhanced binding affinity and selectivity for 5-HT receptors, suggesting its potential in treating depression and anxiety disorders.

In the realm of antimicrobial research, a recent investigation reported in Bioorganic & Medicinal Chemistry Letters explored the compound's role in developing novel antifungal agents. The study revealed that derivatives of 4-Chloro-N-(4-fluorobenzyl)aniline exhibited significant activity against Candida albicans, with minimal cytotoxicity to human cells. Molecular docking studies further elucidated the mechanism of action, highlighting interactions with fungal cytochrome P450 enzymes.

From a pharmacological perspective, pharmacokinetic studies of 4-Chloro-N-(4-fluorobenzyl)aniline derivatives have shown promising results. A 2024 preclinical study demonstrated improved blood-brain barrier penetration compared to existing therapeutic agents, addressing a critical challenge in CNS drug development. The compound's metabolic stability and favorable safety profile in animal models position it as a valuable scaffold for further optimization.

Ongoing research continues to explore the therapeutic potential of 4-Chloro-N-(4-fluorobenzyl)aniline derivatives. Current investigations focus on structure-activity relationship (SAR) studies to enhance potency and reduce off-target effects. The compound's versatility as a building block in medicinal chemistry underscores its importance in contemporary drug discovery efforts, particularly in the development of targeted therapies for complex diseases.